Ogerin

• CAS No.: 1309198-71-7
• Product Name: Ogerin
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35
• IUPAC Name: [2-[4-amino-6-(benzylamino)-1,3,5-triazin-2-yl]phenyl]methanol
• Standard InChI: InChI=1S/C17H17N5O/c18-16-20-15(14-9-5-4-8-13(14)11-23)21-17(22-16)19-10-12-6-2-1-3-7-12/h1-9,23H,10-11H2,(H3,18,19,20,21,22)
• Standard InChIKey: MDGIEDNDSFMSLP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC2=NC(=NC(=N2)N)C3=CC=CC=C3CO
• Appearance: Solid powder
• Description: Ogerin is a selective GPR68 PAM, suppressing recall in fear conditioning in wild-type but not in GPR68-knockout mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ogerin; ZINC67740571; ZINC-67740571; ZINC 67740571
• Reference: 1: McAleer JP, Fan J, Roar B, Primerano DA, Denvir J. Cytokine Regulation in Human CD4 T Cells by the Aryl Hydrocarbon Receptor and Gq-Coupled Receptors. Sci Rep. 2018 Jul 19;8(1):10954. doi: 10.1038/s41598-018-29262-4. PubMed PMID: 30026493; PubMed Central PMCID: PMC6053392.; 2: Huang XP, Karpiak J, Kroeze WK, Zhu H, Chen X, Moy SS, Saddoris KA, Nikolova VD, Farrell MS, Wang S, Mangano TJ, Deshpande DA, Jiang A, Penn RB, Jin J, Koller BH, Kenakin T, Shoichet BK, Roth BL. Allosteric ligands for the pharmacologically dark receptors GPR68 and GPR65. Nature. 2015 Nov 26;527(7579):477-83. doi: 10.1038/nature15699. Epub 2015 Nov 9. PubMed PMID: 26550826; PubMed Central PMCID: PMC4796946.
• PubChem Compound: 56707820
• Last Modified: Nov 11 2021